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For researchers, scientists, and drug development professionals leveraging High-Efficiency

Video Coding (HEVC/H.265) in their work—from high-resolution microscopy and medical

imaging to data analysis and collaborative research platforms—understanding the associated

patent licensing costs is crucial. This guide provides a comprehensive overview of the HEVC

patent license structure, focusing on the framework administered by Access Advance, which

now manages the patent pools of both the former MPEG LA and HEVC Advance.

Frequently Asked Questions (FAQs)
1. What is the current structure for HEVC patent licensing?

Previously, the HEVC patent landscape was fragmented, with two main patent pools: one

administered by MPEG LA and another by HEVC Advance. This created complexity, as a

product manufacturer might have needed licenses from both pools.

In a significant simplification of the licensing process, Via Licensing Alliance (which had earlier

acquired MPEG LA) and Access Advance have consolidated their HEVC patent pools. As of
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late 2025, Access Advance administers a unified HEVC patent pool, creating a "one-stop shop"

for licensing a substantial portion of the essential HEVC patents.[1][2]

2. What is the cost structure of the HEVC license under Access Advance?

Access Advance offers a tiered licensing structure with different royalty rates based on the

product category. It's important to note that the legacy MPEG LA terms are also encompassed

within this new structure.

Legacy MPEG LA HEVC License Terms:

The original MPEG LA license had a straightforward model.

Feature Cost

Annual Royalty-Free Threshold First 100,000 units per year

Per-Unit Royalty (after threshold) $0.20

Maximum Annual Royalty (Cap) $25 million

Royalty on HEVC Content None

Access Advance HEVC License Terms:

Access Advance provides a more detailed, category-based royalty structure. The rates vary

based on the device type.

Device Category Per-Unit Royalty Rate (Region 1)

Mobile Devices $0.40 - $0.80

Connected Home & Other Devices $0.40 - $0.80

4K UHD+ Televisions/Displays $1.50

HEVC Content on Digital Media Storage Varies

For licensees who sign an agreement on or before December 31, 2025, the current royalty

rates and caps can be locked in through 2030. Beginning January 1, 2026, HEVC royalty rates
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will be updated to align with the VVC Advance royalty rate structure.[3]

3. Is there a royalty fee for distributing HEVC-encoded video content?

No, a key feature of the HEVC patent pool licenses administered by both the former MPEG LA

and now Access Advance is that there are no royalties on the distribution of HEVC-encoded

content.[4] This means researchers and developers can freely share, stream, or otherwise

distribute video data encoded with HEVC without incurring content-based licensing fees from

these pools.

4. How is a "unit" defined for software, particularly in a research context?

This is a critical question for developers of scientific software. While a precise, universally

applicable definition can be complex, the general principle is that a royalty is due for each

"copy" of the software sold or otherwise supplied to an end-user that incorporates HEVC

encoding or decoding capabilities.

In a significant policy clarification, the former HEVC Advance announced that it would not seek

royalties for HEVC functionality implemented in application-layer software that is downloaded to

a device after its initial sale and where the encoding/decoding is performed on a general-

purpose CPU. This would likely cover many research software applications that are

downloaded and installed by users on their own computers. While this policy was established

before the full consolidation under Access Advance, it indicates a favorable stance for many

software developers.

5. Are there any exemptions or special considerations for non-commercial or academic

research?

Currently, there are no explicitly stated general exemptions for non-commercial or academic

research within the publicly available licensing terms from Access Advance. The licensing

structure is primarily aimed at commercial product distribution.

However, research institutions developing and using HEVC-enabled software for internal, non-

commercial research purposes may fall outside the scope of the standard commercial licensing

agreements. It is highly recommended that academic or non-profit research institutions contact

Access Advance directly to clarify their specific use case and determine if any licensing

obligations apply.
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6. Do I need a license for software used only for internal research and development?

The licensing agreements are primarily focused on products "sold to end users." If your HEVC-

enabled software is developed and used exclusively for internal research and development

within your organization and is not distributed externally, it is less likely to trigger royalty

obligations. However, for a definitive answer, it is best to consult with legal counsel and contact

Access Advance for clarification based on your specific circumstances.

Experimental Protocols and Methodologies
For organizations that determine a license is required, the typical process involves:

Contacting Access Advance: The first step is to get in touch with Access Advance's licensing

department to express interest in obtaining a license.

Executing a Non-Disclosure Agreement (NDA): To review the full license agreement and

discuss specific terms, an NDA is usually required.

Reviewing the License Agreement: The detailed terms and conditions of the HEVC Patent

Portfolio License Agreement will be provided for legal review.

Reporting and Royalty Payments: Once the agreement is executed, licensees are typically

required to provide regular reports on the number of licensed units distributed and pay the

corresponding royalties.

Visualizing the HEVC Licensing Decision Process
To aid in understanding the key decision points for determining if an HEVC license is needed,

the following workflow diagram is provided.
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Start: Developing with HEVC

Is the HEVC-enabled product (hardware or software)
distributed to external end-users?

Primarily for internal R&D.
Consult with legal and Access Advance for clarification.

No

Is the product software?

Yes

End

Hardware product.
A license is likely required.

No

Is the software downloaded by the user
onto a general-purpose CPU device

after the initial device sale?

Yes

Contact Access Advance to obtain a
Patent Portfolio License.

Software is pre-installed or on a dedicated device.
A license is likely required.

No

Royalty may not be required for the software itself under
Access Advance's stated policy.
Confirm with Access Advance.

Yes

Click to download full resolution via product page

Caption: Decision workflow for HEVC licensing.
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This guide provides a general overview of the HEVC licensing cost structure. Given that

licensing agreements can be complex and subject to change, it is always recommended to

consult directly with Access Advance and seek legal counsel for matters pertaining to your

specific situation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b16081214?utm_src=pdf-custom-synthesis#bc-rfq
https://accessadvance.com/request-hevc-advance-patent-portfolio-license-agreement/
https://www.accessnewswire.com/newsroom/en/electronics-and-engineering/access-advance-and-via-licensing-alliance-announce-hevc%2Fvvc-program-acq-1117638
https://ipfray.com/access-advance-via-la-position-multimedia-patent-pools-for-further-growth-with-price-stability-offer-regionalization-for-more-standards/
https://ipfray.com/access-advance-via-la-position-multimedia-patent-pools-for-further-growth-with-price-stability-offer-regionalization-for-more-standards/
https://www.prnewswire.com/news-releases/access-advance-announces-its-hevc-advance-platform-license-with-simplified-royalty-rates-and-new-licensor-royalty-allocations-301303204.html
https://www.prnewswire.com/news-releases/access-advance-announces-its-hevc-advance-platform-license-with-simplified-royalty-rates-and-new-licensor-royalty-allocations-301303204.html
https://www.benchchem.com/product/b16081214/docs#navigating-the-hevc-licensing-landscape-a-guide-for-researchers-and-developers
https://www.benchchem.com/product/b16081214/docs#navigating-the-hevc-licensing-landscape-a-guide-for-researchers-and-developers
https://www.benchchem.com/product/b16081214/docs#navigating-the-hevc-licensing-landscape-a-guide-for-researchers-and-developers
https://www.benchchem.com/product/b16081214/docs#navigating-the-hevc-licensing-landscape-a-guide-for-researchers-and-developers
https://www.benchchem.com/product/b16081214?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16081214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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